Cas no 1261838-11-2 (5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine)

• Product Name: 5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine
• CAS No: 1261838-11-2
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4914804
• Update Time: 2025-05-22

5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine

• Inchi： 1S/C12H9F2NO/c1-7-5-8(6-15-12(7)16)9-3-2-4-10(13)11(9)14/h2-6H,1H3,(H,15,16)
• InChI Key： UFGZTWKJFDMOGP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CNC(C(C)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine

Comprehensive Overview of 5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine (CAS No. 1261838-11-2)

5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine (CAS No. 1261838-11-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a 2,3-difluorophenyl moiety attached to a hydroxypyridine core, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₂H₉F₂NO, and precise structural features make it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug development platforms. The compound's 2-hydroxy-3-methylpyridine segment is also pivotal in designing metal-chelating ligands, a hot topic in catalysis and materials science.

The synthesis of CAS No. 1261838-11-2 typically involves palladium-catalyzed cross-coupling reactions, a method widely discussed in organic chemistry forums. Its difluorophenyl group contributes to lipophilicity, a property often queried in ADME (Absorption, Distribution, Metabolism, Excretion) studies. This aligns with trending searches on "improving drug solubility" and "fluorine in medicinal chemistry," highlighting its relevance to modern pharmaceutical challenges.

From an industrial perspective, 5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine is explored for its potential in crop protection agents, addressing global concerns about sustainable agriculture. Its pyridine-based structure is frequently compared to nicotinamide derivatives, a keyword cluster dominating agrochemical SEO trends. Additionally, its stability under physiological conditions makes it a candidate for prodrug design, another high-traffic topic in preclinical research.

Environmental and regulatory aspects of CAS No. 1261838-11-2 are also under scrutiny, with queries like "biodegradability of fluorinated pyridines" gaining traction. The compound's low ecotoxicity profile (as per preliminary studies) positions it favorably against persistent organic pollutants, a critical consideration in green chemistry initiatives. This aligns with search trends emphasizing "eco-friendly heterocycles" and "sustainable fluorination methods."

Analytical characterization of 5-(2,3-Difluorophenyl)-2-hydroxy-3-methylpyridine employs advanced techniques like LC-MS and NMR spectroscopy, terms frequently paired with "impurity profiling" in analytical chemistry literature. Its crystalline form (when applicable) is investigated via X-ray diffraction, a method often searched alongside "polymorphism in drug development." These technical angles enhance the compound's visibility in scientific databases and patent landscapes.

Future research directions for CAS No. 1261838-11-2 may explore its structure-activity relationships (SAR) in neurodegenerative disease targets, a trending niche in PubMed queries. The hydroxy-methylpyridine motif's resemblance to NAD+ precursors also sparks interest in "mitochondrial therapeutics," a rapidly growing field. Such connections demonstrate how this compound bridges diverse scientific domains while addressing contemporary research priorities.